Cas no 118160-44-4 (1,3-Cycloheptadiene,2-(phenylsulfonyl)-)
118160-44-4 structure
Product Name:1,3-Cycloheptadiene,2-(phenylsulfonyl)-
CAS No:118160-44-4
MF:C13H14O2S
MW:234.314062595367
CID:131784
PubChem ID:24879782
Update Time:2025-04-19
1,3-Cycloheptadiene,2-(phenylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Cycloheptadiene,2-(phenylsulfonyl)-
- 2-(benzenesulfonyl)cyclohepta-1,3-diene
- 1,6-cycloheptadien-1-yl phenylsulfone
- 2-(Phenylsulfonyl)-1,3-cycloheptadiene
- ACMC-20aome
- AGN-PC-00FBQH
- CTK8C6142
- I14-47715
- DTXSID60471772
- SCHEMBL13909328
- 118160-44-4
- 2-(Phenylsulfonyl)-1,3-cycloheptadiene, 97%
- J-003719
- AKOS015912872
- 2-(PHENYLSULFONYL)-1 3-CYCLOHEPTADIENE
- 2-(Phenylsulfonyl)cyclohepta-1,3-diene
-
- MDL: MFCD05664229
- Inchi: 1S/C13H14O2S/c14-16(15,13-10-6-3-7-11-13)12-8-4-1-2-5-9-12/h3-4,6-11H,1-2,5H2
- InChI Key: JBFCGKYPRPLNFA-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(C1C=CCCCC=1)(=O)=O
Computed Properties
- Exact Mass: 234.07145086g/mol
- Monoisotopic Mass: 234.07145086g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 379
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.2
- Topological Polar Surface Area: 42.5Ų
Experimental Properties
- Color/Form: solid
- Melting Point: 60-64 °C (lit.)
- PSA: 42.52000
- LogP: 4.16510
- Solubility: Not determined
1,3-Cycloheptadiene,2-(phenylsulfonyl)- Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
1,3-Cycloheptadiene,2-(phenylsulfonyl)- Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
118160-44-4 (1,3-Cycloheptadiene,2-(phenylsulfonyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk